Cas no 67808-66-6 (Methyl 5-formylthiophene-3-carboxylate)

• Product Name: Methyl 5-formylthiophene-3-carboxylate
• CAS No: 67808-66-6
• Molecular Formula: C₇H₆O₃S
• Molecular Weight: 170.1857
• MDL: MFCD01859945
• CID: 58639
• PubChem ID: 818925

Methyl 5-formylthiophene-3-carboxylate Properties

Names and Identifiers

• Methyl 2-formyl-4-thiophenecarboxylate
• METHYL-2-FORMYL-4-THIOPHENECARBOXYLATE
• 2-Formylthiophene-4-carboxylic acid methyl ester
• Methyl 2-formylthiophene-4-carboxylate
• 3-THIOPHENECARBOXYLIC ACID,5-FORMYL-,METHYL ESTER
• 5-Formyl-3-Thiophene Carboxylic Acid Methylester
• 3-methoxycarbonyl-thiophene-5-carboxaldehyde
• 5-Formylthiophene-3-carboxylic acid methyl ester
• methyl 5-formyl-3-thiophenecarboxylate
• METHYL 5-FORMYLTHIOPHENE-3-CARBOXYLATE
• 5-Formylthiophene-3-carboxylicacid methyl ester
• 2-Formylthiophene-4-carboxylic acid methylester
• 5-formyl-3-thiophenecarboxylic acid methyl ester
• 3-Thiophenecarboxylic acid, 5-formyl-, methyl ester
• PubChem7741
• GNXNZRYWBFMVHK-UHFFFAOYSA-N
• SBB052265
• RP23237
• ZB010730
• FT-0601265
• AM804220
• CS-D0187
• MFCD01859945
• Z1201621404
• 67808-66-6
• AKOS003657321
• EN300-209013
• SCHEMBL2940872
• methyl5-formylthiophene-3-carboxylate
• J-522485
• A835892
• AC-5472
• methyl 5-formylthiophene-3-carboxylate
• DTXSID20356011
• AI-942/25034378
• 5-formyl-thiophene-3-carboxylic acid methyl ester
• AS-32946
• DB-007655

• MDL： MFCD01859945
• InChIKey： GNXNZRYWBFMVHK-UHFFFAOYSA-N
• Inchi： 1S/C7H6O3S/c1-10-7(9)5-2-6(3-8)11-4-5/h2-4H,1H3
• SMILES： S1C([H])=C(C(=O)OC([H])([H])[H])C([H])=C1C([H])=O

Computed Properties

• Exact Mass: 170.00400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.00376522g/mol
• Heavy Atom Count: 11
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.6

Experimental Properties

• LogP: 1.34720
• PSA: 71.61000
• Refractive Index: 1.581
• Boiling Point: 296°C at 760 mmHg
• Melting Point: 113-116°C
• Flash Point: 132.8 °C
• Color/Form: Cream powder
• Solubility: Not determined.
• Sensitiveness: Air Sensitive
• Density: 1.327

Methyl 5-formylthiophene-3-carboxylate Security Information

• Safety Instruction： S37/39; S26
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Signal Word：Warning

Methyl 5-formylthiophene-3-carboxylate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%